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Compound of Interest

Compound Name: Tanogitran

Cat. No.: B1682928 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like Tanogitran are paramount to ensuring laboratory safety and

environmental protection. While specific disposal protocols for Tanogitran are not readily

available in public documentation, a comprehensive approach can be formulated by applying

general principles of hazardous waste management for research chemicals and

pharmaceuticals. This guide provides essential, step-by-step instructions for the safe disposal

of Tanogitran, aligning with established safety guidelines.

Core Principles for Tanogitran Disposal
Given that Tanogitran is a research chemical with potential biological activity as a dual inhibitor

of Factor Xa and thrombin, it should be treated as hazardous waste.[1] The fundamental

principle is to prevent its release into the environment and to minimize exposure to laboratory

personnel.

Step-by-Step Disposal Procedures
Researchers must adhere to the following procedures for the safe disposal of Tanogitran and

associated waste:

Waste Segregation and Collection:

All solid waste contaminated with Tanogitran, including unused compound, contaminated

personal protective equipment (PPE) such as gloves and lab coats, and lab consumables
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(e.g., weighing boats, pipette tips), should be collected in a dedicated, clearly labeled

hazardous waste container.[2][3]

Liquid waste containing Tanogitran, such as solutions from experiments, should be

collected in a separate, compatible, and leak-proof hazardous waste container.[3] Do not

mix with other solvent waste streams unless compatibility has been verified.

Containerization and Labeling:

Use containers that are chemically resistant and can be securely sealed.[3]

Each waste container must be labeled with the words "Hazardous Waste" and the full

chemical name, "Tanogitran."[3] The label should also include the date when waste was

first added to the container.

Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure that the storage area is well-ventilated and that incompatible waste types are

segregated.

Disposal of Empty Containers:

Thoroughly empty any original containers of Tanogitran.

Rinse the empty container with a suitable solvent (e.g., ethanol or methanol) three times.

The rinsate should be collected and disposed of as hazardous liquid waste.[3]

After rinsing, deface or remove the original label and dispose of the container as non-

hazardous waste, or in accordance with institutional guidelines for chemically

contaminated glassware or plastic.[3][4]

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][5]
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Never dispose of Tanogitran down the drain or in the regular trash.[6]

Quantitative Data Summary
While no specific quantitative data for disposal was found, the following table summarizes key

chemical and physical properties of Tanogitran relevant for its handling and safety

considerations.[7]

Property Value

Molecular Formula C25H31N7O3

Molecular Weight 477.6 g/mol

CAS Number 637328-69-9

Experimental Protocols
Specific experimental protocols for the disposal of Tanogitran are not publicly available. The

procedures outlined above are based on general best practices for the disposal of hazardous

chemical and pharmaceutical waste in a laboratory setting. It is imperative to consult and

adhere to your institution's specific waste management policies and procedures.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Tanogitran.
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A flowchart illustrating the decision-making and procedural steps for the safe disposal of

Tanogitran waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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